2-(2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H19N5O3/c1-2-14-5-7-15(8-6-14)17-10-18-20(27)24(22-13-25(18)23-17)12-19(26)21-11-16-4-3-9-28-16/h3-10,13H,2,11-12H2,1H3,(H,21,26)
• InChI Key: SBMLWYXGHXRLIY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NCC4=CC=CO4
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

This compound is a derivative of 1,2,4-triazine. It belongs to the class of organic compounds known as 1,3,5-triazine-2,4-diamines, which are aromatic compounds containing a 1,3,5-triazine ring that is 2,4-disubstituted with amine groups.

Scientific Research Applications

Synthesis and Biological Activities

Research into the compound 2-(2-(4-ethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)-N-(furan-2-ylmethyl)acetamide and related derivatives has shown diverse applications, particularly in the synthesis of innovative heterocycles and their biological assessments. These compounds have been explored for their potential in various fields, including insecticidal, anticancer, antimicrobial, and antioxidant activities. The focus has been on synthesizing novel heterocyclic compounds that incorporate the pyrazolo[1,5-d][1,2,4]triazin moiety and assessing their biological activities.

• Insecticidal Assessment : A study conducted by Fadda et al. (2017) utilized a precursor related to the specified compound for synthesizing various heterocycles, including pyrazolo[1,5-d][1,2,4]triazin derivatives. These newly synthesized compounds were examined for their insecticidal properties against the cotton leafworm, Spodoptera littoralis, demonstrating the potential for agricultural applications (Fadda et al., 2017).

• Anticancer and Antimicrobial Activities : Research by Riyadh et al. (2013) on antipyrine-based heterocycles, which are structurally related to the queried compound, highlighted their synthesis and subsequent evaluation for anticancer and antimicrobial activities. This indicates the compound's relevance in developing new therapeutics (Riyadh et al., 2013).

• Antioxidant Activity : The synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) have been explored by Chkirate et al. (2019). The study also assessed the antioxidant activity of these compounds, suggesting potential for pharmaceutical applications (Chkirate et al., 2019).

• Additional Biological Activities : Bondock et al. (2008) further elaborated on the antimicrobial potential of new heterocycles incorporating the antipyrine moiety, indicating the broad spectrum of biological activities associated with these compounds. This expands the scope of the compound's application in medical and pharmaceutical research (Bondock et al., 2008).

Mechanism of Action

Target of Action

The primary target of this compound is the Fyn tyrosine kinase . Fyn kinase is a member of the Src family kinases (SFKs), which is one of the largest and most studied families of non-receptor tyrosine kinases due to the implications of its members in oncogenesis and cancer development .

Mode of Action

The compound interacts with Fyn kinase, inhibiting its activity .

Biochemical Pathways

Fyn kinase is involved in a plethora of physiological processes ranging from cell growth, adhesion and motility to ion channels and platelet activation, as well as cytokine receptor and growth factor signaling . Therefore, the inhibition of Fyn kinase by this compound could potentially affect all these pathways.

Pharmacokinetics

The effectiveness of the compound suggests that it has sufficient bioavailability to reach its target and exert its inhibitory effect .

Result of Action

The inhibition of Fyn kinase by this compound could lead to a variety of molecular and cellular effects, depending on the specific physiological process in which Fyn kinase is involved . For example, in the context of cancer, the inhibition of Fyn kinase could potentially slow down tumor growth and proliferation .